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Compound of Interest

Compound Name: 3-Chloropivalic acid

CAS No.: 13511-38-1

Cat. No.: B1584431

Get Quote

A Foreword for the Modern Researcher: In the landscape of contemporary chemical synthesis,

particularly within the pharmaceutical and agrochemical sectors, the utility of halogenated

carboxylic acids is well-established. Among these, 3-Chloropivalic acid emerges as a

molecule of significant interest. Its unique structural conformation, characterized by a sterically

encumbered carboxylic acid function and a reactive chlorine atom, presents a versatile platform

for synthetic manipulation. This document serves as an in-depth technical guide, offering a

comprehensive overview of 3-Chloropivalic acid for researchers, scientists, and professionals

engaged in drug development.

Core Chemical Identity
Structural Formula and Molecular Weight
3-Chloropivalic acid, systematically named 3-chloro-2,2-dimethylpropanoic acid, is a

halogenated derivative of pivalic acid.[1][2][3] The presence of a quaternary carbon atom

adjacent to the carboxyl group imparts notable steric hindrance, a feature that profoundly

influences its chemical reactivity.

Structural Representation:
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Key Identifiers:

Molecular Formula: C₅H₉ClO₂[1][4]

Molecular Weight: 136.58 g/mol [1][2][4]

CAS Number: 13511-38-1[1][2]

Physicochemical and Spectroscopic Profile
A thorough understanding of the physicochemical and spectroscopic properties of 3-
Chloropivalic acid is fundamental for its application in a laboratory setting.

Physicochemical Properties
Property Value

Appearance White to light yellow-beige crystalline powder.[5]

Melting Point 41-43 °C[6]

Boiling Point 215 °C[6]

Solubility
Soluble in organic solvents with limited solubility

in water.[3]

Spectroscopic Data
For the unambiguous identification and purity assessment of 3-Chloropivalic acid, the

following spectroscopic data are characteristic:

¹H NMR (CDCl₃): δ 1.35 (s, 6H, 2 x CH₃), 3.70 (s, 2H, CH₂Cl), ~11 (br s, 1H, COOH)

¹³C NMR (CDCl₃): δ 23.8 (CH₃), 47.9 (C(CH₃)₂), 52.1 (CH₂Cl), 182.5 (COOH)

Infrared (IR): ~3100-2800 cm⁻¹ (O-H stretch, broad), ~1710 cm⁻¹ (C=O stretch)
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The predominant method for the synthesis of 3-Chloropivalic acid involves the chlorination of

pivalic acid.[5] This transformation can be achieved through various chlorinating agents, with

the reaction conditions being pivotal for achieving high yield and purity.

Synthetic Workflow Overview
A generalized workflow for the synthesis of 3-Chloropivalic acid is depicted below. This

process highlights the key stages from starting material to the purified final product.

Caption: Generalized synthetic workflow for 3-Chloropivalic acid.

Detailed Experimental Protocol: Chlorination of Pivalic
Acid
Objective: To synthesize 3-Chloropivalic acid via the chlorination of pivalic acid.

Materials:

Pivalic acid

Thionyl chloride (SOCl₂) or sulfuryl chloride (SO₂Cl₂)

Radical initiator (e.g., AIBN or benzoyl peroxide)

Inert solvent (e.g., carbon tetrachloride or 1,2-dichloroethane)

Aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

Reaction Setup: In a flask equipped with a reflux condenser and a dropping funnel, dissolve

pivalic acid in the inert solvent.

Initiation: Add a catalytic amount of the radical initiator.
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Chlorination: Heat the mixture to reflux and add the chlorinating agent dropwise. The

reaction is typically exothermic and should be controlled.

Reaction Monitoring: Monitor the progress of the reaction by techniques such as Gas

Chromatography (GC) or Thin Layer Chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture and slowly add it to a stirred solution of

aqueous sodium bicarbonate to neutralize excess acid and chlorinating agent.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent (e.g., diethyl ether or dichloromethane).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure.

Purification: The crude product can be purified by recrystallization or vacuum distillation to

yield pure 3-Chloropivalic acid.

Applications in Research and Development
3-Chloropivalic acid serves as a key intermediate in the synthesis of a variety of organic

molecules, particularly in the pharmaceutical and agrochemical industries.[3] Its bifunctional

nature allows for diverse chemical transformations.

Role as a Synthetic Intermediate
The presence of both a carboxylic acid and an alkyl chloride moiety allows for sequential or

orthogonal functionalization.

Carboxylic Acid Reactions Alkyl Chloride Reactions

3-Chloropivalic Acid

Esterification Amidation Acid Chloride Formation Nucleophilic Substitution
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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